N-(4-chlorophenyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C16H16ClNOS/c1-12-4-2-3-5-13(12)10-20-11-16(19)18-15-8-6-14(17)7-9-15/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: ZHMNDPOQRALQRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol

Description

N-(4-chlorophenyl)-2-[(2-methylbenzyl)thio]acetamide, commonly known as CMTM, is a synthetic compound that has been extensively studied in scientific research. This compound has shown promising results in various biological and medical applications due to its unique properties.

Mechanism of Action

The mechanism of action of CMTM is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. CMTM has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CMTM has been shown to have several biochemical and physiological effects. It has been shown to decrease the expression of certain proteins involved in cancer cell growth and inflammation. CMTM has also been shown to increase the expression of certain proteins involved in apoptosis. In addition, CMTM has been shown to reduce the production of reactive oxygen species, which can cause cellular damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMTM in lab experiments is its specificity for certain enzymes and proteins involved in cancer cell growth and inflammation. This allows for targeted inhibition of these processes. However, one limitation of using CMTM in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and duration of treatment.

Future Directions

There are several future directions for research on CMTM. One direction is to further investigate its potential as a cancer treatment, particularly in breast cancer and leukemia. Another direction is to investigate its potential as a treatment for inflammatory diseases such as arthritis. Additionally, further studies are needed to determine the optimal dosage and duration of treatment, as well as any potential side effects.

Synthesis Methods

CMTM can be synthesized using a two-step process. Firstly, 2-(2-methylbenzylthio)acetic acid is reacted with thionyl chloride to form 2-(2-methylbenzylthio)acetyl chloride. Secondly, 4-chloroaniline is reacted with 2-(2-methylbenzylthio)acetyl chloride to form CMTM.

Scientific Research Applications

CMTM has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells, particularly in breast cancer and leukemia. CMTM has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. Additionally, CMTM has been shown to have antimicrobial properties, making it a potential treatment for bacterial infections.